Cas no 2228111-63-3 (2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid
• CAS No: 2228111-63-3
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5960040
• PubChem ID: 165790702
• Update Time: 2025-06-11

2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid
• 2228111-63-3
• EN300-1765683

• Inchi： 1S/C8H12N2O2S/c1-8(2,6(9)7(11)12)5-3-10-4-13-5/h3-4,6H,9H2,1-2H3,(H,11,12)
• InChI Key： PTNUSGGHZBWMJG-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 104Ų

Additional information on 2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid

Introduction to 2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid (CAS No: 2228111-63-3)

2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid, identified by the CAS number 2228111-63-3, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a combination of amino, carboxylic acid, and thiazole functional groups, presents a versatile scaffold for the development of novel bioactive entities. The presence of the thiazole moiety, a heterocyclic ring system known for its broad spectrum of biological activities, underscores the potential of this compound as a precursor in drug discovery and material science applications.

The chemical structure of 2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid can be described as a butanoic acid derivative substituted with an amino group at the 2-position and a 1,3-thiazol-5-yl group at the 3-position. This unique arrangement of functional groups imparts distinct reactivity and binding properties, making it a valuable building block for medicinal chemists. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic protocols and biological assays.

In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have shown that compounds incorporating the thiazole scaffold exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of thiazole have been investigated for their ability to inhibit enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are critical targets in oncology and infectious disease treatment. The incorporation of the amino and carboxylic acid functionalities into the 2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid structure may enhance its interactions with biological targets, potentially leading to improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a chiral building block. The presence of stereocenters in its structure allows for the synthesis of enantiomerically pure derivatives, which are often required for optimal biological activity. Chiral drugs have gained prominence due to their improved selectivity and reduced side effects compared to their racemic counterparts. The ability to fine-tune the stereochemistry of 2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid opens up avenues for exploring novel therapeutic agents with enhanced efficacy.

The synthesis of 2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include the formation of the thiazole ring via cyclization reactions, followed by functional group modifications such as alkylation and carboxylation. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only demonstrate the compound's accessibility but also showcase cutting-edge techniques in organic chemistry.

Recent advancements in computational chemistry have further facilitated the exploration of 2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid's potential applications. Molecular modeling studies have been conducted to predict binding affinities and interactions with target proteins. These virtual screening approaches have identified promising analogs with enhanced binding properties, guiding experimental efforts toward lead optimization. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery pipelines.

The pharmacological profile of 2-amino-3-methyl-3-(1,3-thiazol-5-yl)butanoic acid is an area of active investigation. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human diseases. For example, it has shown potential in inhibiting proteases involved in inflammatory pathways, making it a candidate for developing anti-inflammatory therapeutics. Additionally, its interaction with bacterial cell wall biosynthesis enzymes has been explored, highlighting its antimicrobial potential.

The compound's structural features also make it an attractive candidate for material science applications. Thiazole derivatives are known for their stability and ability to form coordination complexes with metal ions. This property has been exploited in designing metal organic frameworks (MOFs) and supramolecular assemblies with tailored functionalities. The presence of both amino and carboxylic acid groups in 2-amino-3-methyl-3-(1,3-thiazol-5-ybutoic acid) allows for further functionalization via coordination chemistry or polymerization reactions.

In conclusion,2-amino--methyl--(13--thiaZol--5--yI)buthanoic aciD (CAS No: 222811163--33) represents a fascinating compound with diverse applications in pharmaceuticals and materials science Its unique structural features offer opportunities for designing novel bioactive molecules with improved therapeutic profiles Additionally advances i computational chemistry synthesis techniques continue to expand its potential as both a research tool an d lead compound i n drug development pipelines